Cas no 85847-88-7 (BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER)

• Product Name: BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER
• CAS No: 85847-88-7
• MF: C₇H₁₃FO₂
• MW: 148.175326108932
• CID: 3399940
• PubChem ID: 15578246
• Update Time: 2025-06-08

BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER
• SCHEMBL23779364
• ETHYL 3-FLUORO-3-METHYLBUTANOATE(CONTAINS 9% DCM SOLVENT)
• AT22077
• 85847-88-7

• Inchi： 1S/C7H13FO2/c1-4-10-6(9)5-7(2,3)8/h4-5H2,1-3H3
• InChI Key： VGYYBCZEIOICGX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(F)(C)C

Computed Properties

• Exact Mass: 148.08995782Da
• Monoisotopic Mass: 148.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER

BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER (CAS NO. 85847-88-7): A Comprehensive Overview

The compound BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER, identified by its CAS number 85847-88-7, is a fluorinated ester derivative of butanoic acid. This molecule has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications. The presence of both a fluorine atom and a methyl group in the side chain, along with the ethyl ester functionality, imparts distinct chemical reactivity and biological activity that make it a valuable candidate for further research and development.

In recent years, the demand for specialized organic compounds with tailored functionalities has increased dramatically, particularly in the realm of drug discovery and material science. The BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER stands out among these compounds due to its ability to serve as a versatile intermediate in synthetic chemistry. Its molecular structure allows for modifications at multiple sites, making it a promising building block for more complex molecules.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Fluorinated compounds are well-known for their enhanced metabolic stability and binding affinity to biological targets. The introduction of a fluorine atom into the butanoic acid backbone can significantly alter the pharmacokinetic properties of derivatives, potentially leading to more effective drugs with improved efficacy and reduced side effects. Recent studies have demonstrated that fluorinated esters can act as potent inhibitors of various enzymes and receptors, making them attractive candidates for therapeutic intervention.

The ethyl ester group in BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER also contributes to its utility as a synthetic intermediate. Ester functionalities are commonly used in organic synthesis due to their reactivity in nucleophilic acyl substitution reactions, allowing for the facile introduction of other functional groups. This property makes the compound particularly useful in multi-step synthetic routes where sequential functionalization is required.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated esters like BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER. Molecular modeling studies have shown that the presence of a fluorine atom can lead to favorable interactions with biological targets, such as enzymes and receptors, by enhancing hydrophobicity and improving binding affinity. These insights have guided the design of new drug candidates with improved pharmacological profiles.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Fluorinated esters are known for their unique physical properties, such as low surface tension and high thermal stability. These characteristics make them suitable for use in specialized coatings, adhesives, and polymers. Recent research has explored the use of fluorinated esters as additives to improve the performance of various materials, demonstrating their versatility beyond traditional applications.

The synthesis of BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques have been employed to introduce the fluorine atom with high selectivity, minimizing unwanted byproducts. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic routes, reducing waste and energy consumption.

The biological activity of derivatives of BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER has been extensively studied in recent years. Researchers have identified several potential therapeutic applications for these compounds, including their use as anti-inflammatory agents, antimicrobial agents, and even as precursors to more complex drug molecules. For example, studies have shown that certain fluorinated esters exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting their potential as treatments for chronic inflammatory diseases.

The impact of fluorine substitution on the pharmacological properties of carboxylic acid derivatives has been a topic of intense research. Fluorine atoms can modulate electronic effects, steric hindrance, and hydrogen bonding interactions within a molecule, all of which can influence its biological activity. The case of BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER exemplifies how strategic fluorination can lead to compounds with enhanced potency and selectivity.

In conclusion, BUTANOIC ACID, 3-FLUORO-3-METHYL-, ETHYL ESTER (CAS NO. 85847-88-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its biological activity suggests numerous therapeutic applications. As research continues to uncover new uses for this compound and its derivatives, it is likely to remain a key player in the development of innovative chemical solutions.